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Tert-butyl [(5-acetyl-3-cyano-4-{2-nitrophenyl}-6-methyl-1,4-dihydro-2-pyridinyl)sulfanyl]acetate Tert-butyl [(5-acetyl-3-cyano-4-{2-nitrophenyl}-6-methyl-1,4-dihydro-2-pyridinyl)sulfanyl]acetate
Brand Name: Vulcanchem
CAS No.: 293320-00-0
VCID: VC0433177
InChI: InChI=1S/C21H23N3O5S/c1-12-18(13(2)25)19(14-8-6-7-9-16(14)24(27)28)15(10-22)20(23-12)30-11-17(26)29-21(3,4)5/h6-9,19,23H,11H2,1-5H3/t19-/m0/s1
SMILES: CC1=C(C(C(=C(N1)SCC(=O)OC(C)(C)C)C#N)C2=CC=CC=C2[N+](=O)[O-])C(=O)C
Molecular Formula: C21H23N3O5S
Molecular Weight: 429.5g/mol

Tert-butyl [(5-acetyl-3-cyano-4-{2-nitrophenyl}-6-methyl-1,4-dihydro-2-pyridinyl)sulfanyl]acetate

CAS No.: 293320-00-0

Main Products

VCID: VC0433177

Molecular Formula: C21H23N3O5S

Molecular Weight: 429.5g/mol

Tert-butyl [(5-acetyl-3-cyano-4-{2-nitrophenyl}-6-methyl-1,4-dihydro-2-pyridinyl)sulfanyl]acetate - 293320-00-0

CAS No. 293320-00-0
Product Name Tert-butyl [(5-acetyl-3-cyano-4-{2-nitrophenyl}-6-methyl-1,4-dihydro-2-pyridinyl)sulfanyl]acetate
Molecular Formula C21H23N3O5S
Molecular Weight 429.5g/mol
IUPAC Name tert-butyl 2-[[(4R)-5-acetyl-3-cyano-6-methyl-4-(2-nitrophenyl)-1,4-dihydropyridin-2-yl]sulfanyl]acetate
Standard InChI InChI=1S/C21H23N3O5S/c1-12-18(13(2)25)19(14-8-6-7-9-16(14)24(27)28)15(10-22)20(23-12)30-11-17(26)29-21(3,4)5/h6-9,19,23H,11H2,1-5H3/t19-/m0/s1
Standard InChIKey IWMPYKGPCOPHAS-IBGZPJMESA-N
Isomeric SMILES CC1=C([C@H](C(=C(N1)SCC(=O)OC(C)(C)C)C#N)C2=CC=CC=C2[N+](=O)[O-])C(=O)C
SMILES CC1=C(C(C(=C(N1)SCC(=O)OC(C)(C)C)C#N)C2=CC=CC=C2[N+](=O)[O-])C(=O)C
Canonical SMILES CC1=C(C(C(=C(N1)SCC(=O)OC(C)(C)C)C#N)C2=CC=CC=C2[N+](=O)[O-])C(=O)C
PubChem Compound 1249870
Last Modified Nov 11 2021
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